Cas no 23291-69-2 (1H-Benzimidazole,2,7-dimethyl-6-nitro-)

• Product Name: 1H-Benzimidazole,2,7-dimethyl-6-nitro-
• CAS No: 23291-69-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 251929
• PubChem ID: 18400132
• Update Time: 2025-04-19

1H-Benzimidazole,2,7-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2,7-dimethyl-6-nitro-
• 2,4-dimethyl-5-methylene-4,5-dihydro-furan-3-carboxylic acid tert-butyl ester
• 2,4-dimethyl-5-methylene-4H-furan-3-carboxylic acid tert-butyl ester
• 2,4-dimethyl-5-nitrobenzimidazole
• AC1L76E7
• AG-G-59457
• CTK5C7267
• NSC317051
• TERT-BUTYL 2,4-DIMETHYL-5-METHYLIDENE-4H-FURAN-3-CARBOXYLATE
• ODZLCXDMYMAIPI-UHFFFAOYSA-N
• 23291-69-2
• SCHEMBL6142554
• 2,4-Dimethyl-5-nitro-1H-benzo[d]imidazole
• 2,4-dimethyl-5-nitro-1H-benzimidazole

• Inchi： 1S/C9H9N3O2/c1-5-8(12(13)14)4-3-7-9(5)11-6(2)10-7/h3-4H,1-2H3,(H,10,11)
• InChI Key： ODZLCXDMYMAIPI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1C)N=C(C)N2)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 71.82